4-Ethynylbenzamide

• IUPAC Name: 4-ethynylbenzamide
• InChI: InChI=1S/C9H7NO/c1-2-7-3-5-8(6-4-7)9(10)11/h1,3-6H,(H2,10,11)
• InChI Key: GPCUOBXYRQAWDR-UHFFFAOYSA-N
• Canonical SMILES: C#CC1=CC=C(C=C1)C(=O)N
• Molecular Formula: C9H7NO
• DSSTOX Substance ID: DTXSID30476254
• Molecular Weight: 145.16 g/mol
• CAS RN: 90347-86-7

Description

4-Ethynylbenzamide is a chemical compound with the molecular formula C9H7NO. It has an average mass of 145.158 Da and a monoisotopic mass of 145.052765 Da.

Synthesis Analysis

The synthesis of benzamides, including this compound, can be achieved through the direct condensation of carboxylic acids and amines under ultrasonic irradiation in the presence of Lewis acidic ionic liquid immobilized on diatomite earth. This method is considered green, rapid, mild, and highly efficient.

Molecular Structure Analysis

The molecular structure of this compound consists of 9 carbon atoms, 7 hydrogen atoms, and 1 oxygen atom. The structure is characterized by freely rotating bonds, hydrogen bond acceptors, and hydrogen bond donors.

Physical And Chemical Properties Analysis

This compound has a density of 1.2±0.1 g/cm³, a boiling point of 287.7±23.0 °C at 760 mmHg, and a flash point of 127.8±22.6 °C. It has a molar refractivity of 42.2±0.4 cm³, a polar surface area of 43 Ų, and a molar volume of 124.7±5.0 cm³.

Scientific Research Applications

1. Synthesis and Chemical Applications

4-Ethynylbenzamide has been studied for its role in various chemical syntheses. It has been utilized in the cyclocarbonylative Sonogashira reactions of ortho-ethynylbenzamides to synthesize diverse compounds like polyfunctionalized isoindolinones with high stereoselectivity (Albano et al., 2020). Additionally, 2-ethynylbenzamides, related to this compound, have been used in palladium iodide catalyzed multicomponent carbonylative approaches to produce functionalized isoindolinone and isobenzofuranimine derivatives (Mancuso et al., 2014).

2. Pharmaceutical Research

In pharmaceutical research, the ethynyl group, a key feature in this compound, is recognized for its presence in several pharmacologically active agents. This group has been exploited in drug discovery targeting various therapeutic proteins. Its use ranges from monoamine oxidase inhibitors to tyrosine kinases and HIV-1 RT inhibitors (Talele, 2020).

3. Materials Science and Sensor Applications

Ethynylated compounds like this compound have applications in materials science, particularly in sensor technology. For instance, ethynylated-thiourea derivatives have been synthesized and employed as sensing layers for the detection of carbon dioxide gas, showcasing significant response and good reproducibility (Daud et al., 2019).

4. Organic Electronics

This compound derivatives have found utility in the domain of organic electronics. Its derivatives have been studied for their potential in creating resistive-type sensors for gases like CO2, demonstrating the versatility and applicability of this compound in advanced technological applications (Daud et al., 2019).